Cas no 1804062-90-5 (2-Bromomethyl-4-hydroxy-5-iodo-1H-benzimidazole)
2-Bromomethyl-4-hydroxy-5-iodo-1H-benzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromomethyl-4-hydroxy-5-iodo-1H-benzimidazole
-
- Inchi: 1S/C8H6BrIN2O/c9-3-6-11-5-2-1-4(10)8(13)7(5)12-6/h1-2,13H,3H2,(H,11,12)
- InChI Key: UNYAGAMSDAMKDW-UHFFFAOYSA-N
- SMILES: IC1C=CC2=C(C=1O)N=C(CBr)N2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 195
- XLogP3: 2.4
- Topological Polar Surface Area: 48.9
2-Bromomethyl-4-hydroxy-5-iodo-1H-benzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061007656-250mg |
2-Bromomethyl-4-hydroxy-5-iodo-1H-benzimidazole |
1804062-90-5 | 98% | 250mg |
$5,940.67 | 2022-04-02 | |
| Alichem | A061007656-500mg |
2-Bromomethyl-4-hydroxy-5-iodo-1H-benzimidazole |
1804062-90-5 | 98% | 500mg |
$7,540.45 | 2022-04-02 | |
| Alichem | A061007656-1g |
2-Bromomethyl-4-hydroxy-5-iodo-1H-benzimidazole |
1804062-90-5 | 98% | 1g |
$13,910.31 | 2022-04-02 |
2-Bromomethyl-4-hydroxy-5-iodo-1H-benzimidazole Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 2-Bromomethyl-4-hydroxy-5-iodo-1H-benzimidazole
Introduction to 2-Bromomethyl-4-hydroxy-5-iodo-1H-benzimidazole (CAS No. 1804062-90-5)
2-Bromomethyl-4-hydroxy-5-iodo-1H-benzimidazole, identified by the Chemical Abstracts Service Number (CAS No.) 1804062-90-5, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzimidazole family, a class of molecules widely recognized for their broad spectrum of biological activities. The structural features of 2-Bromomethyl-4-hydroxy-5-iodo-1H-benzimidazole, particularly the presence of both bromomethyl and iodo substituents, make it a valuable intermediate in the synthesis of more complex molecules, including potential drug candidates.
The benzimidazole core is a privileged scaffold in medicinal chemistry, exhibiting activities ranging from antiviral and antibacterial to anticancer and anti-inflammatory properties. The specific arrangement of functional groups in 2-Bromomethyl-4-hydroxy-5-iodo-1H-benzimidazole enhances its reactivity, allowing for further derivatization through various chemical transformations. These include nucleophilic substitution reactions, cross-coupling reactions, and condensation reactions, which are fundamental in constructing novel pharmacophores.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific biological pathways. Among these, benzimidazole derivatives have been extensively studied due to their ability to modulate enzyme activity and receptor binding. For instance, 2-Bromomethyl-4-hydroxy-5-iodo-1H-benzimidazole has been explored as a precursor in the synthesis of molecules that interact with protein kinases, which are key players in cellular signaling cascades associated with diseases such as cancer.
One of the most compelling aspects of 2-Bromomethyl-4-hydroxy-5-iodo-1H-benzimidazole is its utility in the development of radiolabeled compounds for diagnostic imaging. The iodine atom present in its structure can be readily incorporated into radioactive isotopes such as iodine-125 or iodine-131, enabling the creation of tracers for positron emission tomography (PET) or single-photon emission computed tomography (SPECT) scans. These radiolabeled benzimidazoles have shown promise in visualizing tumors and other pathological conditions with high specificity and sensitivity.
The bromomethyl group in 2-Bromomethyl-4-hydroxy-5-iodo-1H-benzimidazole also facilitates the introduction of other functional groups through etherification or thiolation reactions. This property makes it an excellent building block for designing molecules with enhanced solubility or targeted delivery systems. For example, conjugating this compound with polyethylene glycol (PEG) chains can improve its pharmacokinetic properties, leading to prolonged circulation times and reduced immunogenicity.
Recent advancements in computational chemistry have further accelerated the discovery process involving 2-Bromomethyl-4-hydroxy-5-iodo-1H-benzimidazole. Molecular modeling studies have helped predict the binding affinities and mechanisms of action of its derivatives, allowing researchers to optimize their structures before conducting expensive wet-lab experiments. These computational tools have been particularly useful in identifying lead compounds for drug development pipelines.
The synthesis of 2-Bromomethyl-4-hydroxy-5-iodo-1H-benzimidazole itself is a testament to the ingenuity of organic chemists. While the exact synthetic route may vary depending on the desired purity and scale, common strategies involve multi-step sequences starting from commercially available benzimidazole precursors. Key steps often include halogenation reactions to introduce the iodo substituent, followed by bromination at the 2-position. The hydroxyl group is typically incorporated through selective hydrolysis or oxidation processes.
In conclusion, 2-Bromomethyl-4-hydroxy-5-iodo-1H-benzimidazole (CAS No. 1804062-90) represents a critical intermediate in modern drug discovery. Its unique structural features and reactivity profile enable its use in a wide range of applications, from synthesizing novel therapeutic agents to developing diagnostic tools. As research continues to uncover new biological targets and mechanisms, compounds like 2-Bromomethyl-4-hydroxy-5-iodo-1H-benzimidazole will undoubtedly play a pivotal role in advancing therapeutic interventions across various diseases.
1804062-90-5 (2-Bromomethyl-4-hydroxy-5-iodo-1H-benzimidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)